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molecular formula C12H10N4O B160809 6-Benzyloxypurine CAS No. 57500-07-9

6-Benzyloxypurine

Cat. No. B160809
CAS RN: 57500-07-9
M. Wt: 226.23 g/mol
InChI Key: ZZZXGPGVDJDFCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08546309B2

Procedure details

Sodiumhydride (60% Dispersion in mineral oil; 3.23 g; 80 mmol) was slowly added to Benzylalkohol (30 ml; 34.7 mmol). After the addition of more benzylalkohol (10 ml) and 6-chloropurine (5.36 g). The reaction mixture was heated to 100° C. for 4 hours. When the reaction mixture has reached room temperature, water (1 ml) was slowly added. 6-Benzyloxypurine was precipitated by the addition of acetic acid (4.6 ml) and diethylether (550 ml). The precipitate was separated by filtration (11.72 g). Recrystallization from ether gave (4.78 g; 65.4%). Melting point 175-177° C. (litt. 170-172° C.)[Ramazaeva N., 1989 #473] 1H-NMR (DMSO-d6): 8.53 (1H, s); 8.39 (1H, s); 7.54-7.35 (5H, m); 5.62 (2H, s).
Name
Sodiumhydride
Quantity
3.23 g
Type
reactant
Reaction Step One
Name
Benzylalkohol
Quantity
30 mL
Type
reactant
Reaction Step One
Name
benzylalkohol
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
6-chloropurine
Quantity
5.36 g
Type
reactant
Reaction Step Two
Name
water
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
6-Benzyloxypurine

Identifiers

REACTION_CXSMILES
[H-].[Na+].[CH:3]1[CH:8]=[CH:7][C:6]([CH2:9][OH:10])=[CH:5][CH:4]=1.Cl[C:12]1[N:20]=[CH:19][N:18]=[C:17]2[C:13]=1[NH:14][CH:15]=[N:16]2>O>[CH2:9]([O:10][C:12]1[N:20]=[CH:19][N:18]=[C:17]2[C:13]=1[NH:14][CH:15]=[N:16]2)[C:6]1[CH:7]=[CH:8][CH:3]=[CH:4][CH:5]=1 |f:0.1|

Inputs

Step One
Name
Sodiumhydride
Quantity
3.23 g
Type
reactant
Smiles
[H-].[Na+]
Name
Benzylalkohol
Quantity
30 mL
Type
reactant
Smiles
C1=CC=C(C=C1)CO
Step Two
Name
benzylalkohol
Quantity
10 mL
Type
reactant
Smiles
C1=CC=C(C=C1)CO
Name
6-chloropurine
Quantity
5.36 g
Type
reactant
Smiles
ClC1=C2NC=NC2=NC=N1
Step Three
Name
water
Quantity
1 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
has reached room temperature
CUSTOM
Type
CUSTOM
Details
6-Benzyloxypurine was precipitated by the addition of acetic acid (4.6 ml) and diethylether (550 ml)
CUSTOM
Type
CUSTOM
Details
The precipitate was separated by filtration (11.72 g)
CUSTOM
Type
CUSTOM
Details
Recrystallization from ether
CUSTOM
Type
CUSTOM
Details
gave (4.78 g; 65.4%)
CUSTOM
Type
CUSTOM
Details
170-172° C.

Outcomes

Product
Name
6-Benzyloxypurine
Type
Smiles
C(C1=CC=CC=C1)OC1=C2NC=NC2=NC=N1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.